3-(4-methoxyphenyl)-5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O4/c1-10-9-12(5-8-14(10)19(20)21)16-17-15(18-23-16)11-3-6-13(22-2)7-4-11/h3-9H,1-2H3
• InChI Key: HMASMXIMSMZXNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC(=NO2)C3=CC=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

3-(4-methoxyphenyl)-5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazole, also known as MNPO, is a heterocyclic compound that has been widely studied for its potential applications in various scientific fields. This compound is synthesized through a straightforward method and has been shown to exhibit promising biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Material Applications

• Synthesis and Liquid Crystalline Properties : A study highlighted the synthesis of mesogenic materials incorporating the 1,3,4-oxadiazole ring, demonstrating their application in developing nematic and smectic A (SmA) liquid crystalline phases. This work suggests the role of the nitro group and alkoxy terminal chains in influencing liquid crystalline behaviors (H. Abboud, S. J. Lafta, I. H. Tomi, 2017).

• Corrosion Inhibition : Research on 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole as a corrosion inhibitor for mild steel in sulfuric acid demonstrated significant efficiency, highlighting its potential as a protective agent in industrial applications (M. Bouklah, B. Hammouti, M. Lagrenée, F. Bentiss, 2006).

Biological and Chemical Activities

• Antimicrobial and Antifungal Properties : A variety of 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their biological effects, including cytotoxic, antibacterial, antifungal, and anti-tubercular activities. This underscores the broad spectrum of biological applications of these compounds in developing new therapeutic agents (E. Jafari, Tahereh Mohammadi, A. Jahanian-Najafabadi, F. Hassanzadeh, 2017).

• Anticancer and Chemotherapeutic Agents : The design and synthesis of 1,3,4-oxadiazole derivatives as chemotherapeutic agents have shown promising results in in vitro antimicrobial activity and antiproliferative activity against human tumor cell lines. Such compounds have been identified for their potential in cancer therapy due to their cytotoxic and antimicrobial properties (B. Kaya et al., 2017).

Luminescence and Optical Properties

• Luminescence in Metal Chelates : The synthesis of oxadiazole derivatives and their metal chelates with zinc(II) and copper(II) revealed luminescent properties with emission maxima ranging significantly. This aspect could be leveraged in the development of optical materials and sensors (I. E. Mikhailov et al., 2016).